Cas no 336106-80-0 (Pyrimidine,4,5-diethynyl-)
Pyrimidine,4,5-diethynyl- structure
Product Name:Pyrimidine,4,5-diethynyl-
CAS No:336106-80-0
MF:C8H4N2
MW:128.130761146545
CID:301938
PubChem ID:45079130
Update Time:2025-04-19
Pyrimidine,4,5-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4,5-diethynyl-
- Pyrimidine, 4,5-diethynyl- (9CI)
- 4,5-diethynylpyrimidine
- 336106-80-0
- EN300-7680525
-
- Inchi： 1S/C8H4N2/c1-3-7-5-9-6-10-8(7)4-2/h1-2,5-6H
- InChI Key： CSZMVLCFYLTARW-UHFFFAOYSA-N
- SMILES： N1C=NC=C(C#C)C=1C#C
Computed Properties
- Exact Mass: 128.03752
- Monoisotopic Mass: 128.037448136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine,4,5-diethynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00D5EO-50mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 50mg |
$746.00 | 2025-02-17 | |
| Aaron | AR00D5EO-100mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 100mg |
$966.00 | 2025-02-17 | |
| Aaron | AR00D5EO-250mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 250mg |
$1369.00 | 2025-02-17 | |
| Aaron | AR00D5EO-500mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 500mg |
$2142.00 | 2025-02-17 | |
| Aaron | AR00D5EO-1g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 1g |
$2736.00 | 2025-02-17 | |
| Aaron | AR00D5EO-2.5g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 2.5g |
$5340.00 | 2023-12-15 | |
| Aaron | AR00D5EO-5g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 5g |
$7889.00 | 2023-12-15 | |
| Aaron | AR00D5EO-10g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 10g |
$11685.00 | 2023-12-15 | |
| 1PlusChem | 1P00D56C-50mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 50mg |
$710.00 | 2024-05-05 | |
| 1PlusChem | 1P00D56C-100mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 100mg |
$908.00 | 2024-05-05 |
Pyrimidine,4,5-diethynyl- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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